Cas no 2171964-19-3 (2,2-dimethyl-3-(4-methylpentan-2-yl)morpholine)

• Product Name: 2,2-dimethyl-3-(4-methylpentan-2-yl)morpholine
• CAS No: 2171964-19-3
• MF: C₁₂H₂₅NO
• MW: 199.333003759384
• CID: 6050639
• PubChem ID: 165764034
• Update Time: 2025-09-27

2,2-dimethyl-3-(4-methylpentan-2-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(4-methylpentan-2-yl)morpholine
• 2171964-19-3
• EN300-1642322

• Inchi： 1S/C12H25NO/c1-9(2)8-10(3)11-12(4,5)14-7-6-13-11/h9-11,13H,6-8H2,1-5H3
• InChI Key： YXSFDRLGMSXYIE-UHFFFAOYSA-N
• SMILES： O1CCNC(C(C)CC(C)C)C1(C)C

Computed Properties

• Exact Mass: 199.193614421g/mol
• Monoisotopic Mass: 199.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 21.3Ų

Additional information on 2,2-dimethyl-3-(4-methylpentan-2-yl)morpholine

Comprehensive Overview of 2,2-dimethyl-3-(4-methylpentan-2-yl)morpholine (CAS No. 2171964-19-3): Properties, Applications, and Industry Insights

2,2-dimethyl-3-(4-methylpentan-2-yl)morpholine (CAS No. 2171964-19-3) is a specialized organic compound belonging to the morpholine derivatives class. Its unique molecular structure, featuring a branched alkyl chain and a heterocyclic morpholine ring, makes it a subject of interest in pharmaceutical research, agrochemical formulations, and specialty chemical synthesis. The compound's steric hindrance and lipophilic properties contribute to its potential as a building block for bioactive molecules.

Recent advancements in drug discovery have highlighted the role of N-substituted morpholines like 2,2-dimethyl-3-(4-methylpentan-2-yl)morpholine in modulating biological activity. Researchers are investigating its application in central nervous system (CNS) therapeutics, particularly for targets requiring blood-brain barrier penetration. The compound's structural flexibility allows for derivatization to enhance binding affinity or metabolic stability—key considerations in modern medicinal chemistry.

In material science, this morpholine derivative demonstrates utility as a corrosion inhibitor for industrial applications. Its adsorption properties on metal surfaces and film-forming characteristics are being studied for metal protection technologies. The 4-methylpentan-2-yl side chain contributes to improved hydrophobicity, enhancing performance in aqueous systems—a feature increasingly demanded in green chemistry formulations.

The synthesis of CAS 2171964-19-3 typically involves reductive amination strategies or ring-closing reactions, with recent focus on catalytic methods to improve atom economy. Analytical characterization employs advanced techniques including NMR spectroscopy (particularly 13C and 1H NMR), mass spectrometry, and HPLC purity analysis. These methods confirm the compound's structural integrity and isomeric purity, critical for research applications.

From a regulatory perspective, 2,2-dimethyl-3-(4-methylpentan-2-yl)morpholine requires proper handling protocols despite not being classified as hazardous. Storage recommendations emphasize inert atmosphere conditions and temperature control to maintain stability. The compound's physicochemical properties—including melting point, solubility profile, and partition coefficient—are essential parameters for formulation scientists.

Market trends indicate growing demand for high-purity morpholine derivatives in electronic chemicals and advanced material sectors. The CAS 2171964-19-3 compound shows promise in semiconductor processing as a potential surface modifier or cleaning agent. Its volatility profile and thermal stability make it suitable for vapor-phase applications in microelectronics manufacturing.

Environmental considerations for 2,2-dimethyl-3-(4-methylpentan-2-yl)morpholine include assessments of biodegradability and ecotoxicology. Recent QSAR modeling studies predict favorable environmental fate parameters, though experimental verification is ongoing. The compound's persistence and bioaccumulation potential are subjects of green chemistry research aiming to develop sustainable alternatives.

Innovative applications are emerging in catalysis, where the compound serves as a ligand precursor for transition metal complexes. The sterically demanding morpholine structure influences catalytic selectivity in asymmetric synthesis—a hot topic in organometallic chemistry. Researchers are exploring its use in C-C bond formation reactions and polymerization catalysts.

Quality control standards for CAS 2171964-19-3 require rigorous impurity profiling, particularly for pharmaceutical-grade material. Advanced chromatographic methods coupled with mass detection ensure compliance with ICH guidelines. The industry is moving toward continuous manufacturing processes for such specialty chemicals to enhance production efficiency and batch consistency.

Future research directions for 2,2-dimethyl-3-(4-methylpentan-2-yl)morpholine include exploration of its supramolecular chemistry applications and development of fluorescent derivatives for bioimaging. The compound's structural motifs show potential for designing molecular sensors or drug delivery systems. Collaborative efforts between academia and industry continue to uncover novel utilities for this versatile heterocyclic compound.